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Compound of Interest

Compound Name: truliner

Cat. No.: B1166193

Technical Support Center: Truliner Reline
Material

This technical support center provides troubleshooting guidance and frequently asked
guestions to address potential issues with "Truliner" reline material, focusing specifically on
preventing discoloration over time.

Frequently Asked Questions (FAQSs)

Q1: What is Truliner and what are its primary applications?

Truliner is a dental reline material used to restore the fit of dentures. It comes in two
formulations: Original Truliner, which is a PMMA (Poly(methyl methacrylate)) based material,
and New Truliner, a PEMA (Poly(ethyl methacrylate)) based material.[1][2][3][4] Both are
designed for chairside and laboratory relining procedures.

Q2: The manufacturer claims Truliner is color-stable. Why am | observing discoloration?

While Truliner is formulated for color stability, discoloration can still occur due to a variety of
intrinsic and extrinsic factors.[2] Intrinsic factors can include the material's chemical
composition and polymerization process. Extrinsic factors, which are more common, include
exposure to staining agents from diet, inadequate cleaning, and absorption of oral fluids.

Q3: What are the most common causes of Truliner discoloration?
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The most frequent causes of discoloration are related to patient habits and post-reline care.
These include:

» Dietary Stains: Frequent consumption of dark-colored foods and beverages such as coffee,
tea, red wine, and berries can lead to staining.[5][6]

e Poor Oral Hygiene: Inadequate cleaning allows for the buildup of plaque and bacteria, which
can cause discoloration and odor.[7][8][9]

» Improper Curing: An incomplete or porous cure can make the material more susceptible to
staining and discoloration. The manufacturer of New Truliner recommends the use of a
pressure pot for a smoother, less porous, and more color-stable reline.[1]

o Use of Abrasive Cleaners: Harsh toothpastes or abrasive cleaners can roughen the surface
of the reline material, making it more prone to staining.[7]

Q4: How can | prevent my Truliner reline from discoloring?

To maintain the color stability of Truliner, it is crucial to adhere to proper handling and cleaning
protocols. Advise patients to:

o Clean Dentures Daily: Use a soft-bristled brush and a non-abrasive denture cleaner to gently
clean all surfaces of the denture.[7]

o Soak Dentures Overnight: Soaking in a denture-cleaning solution helps to remove plague
and debris.[7]

» Rinse After Meals: Rinsing dentures after eating can help to remove food particles that may
cause staining.

e Avoid Staining Foods and Beverages: Limiting the consumption of known staining agents
can significantly reduce the risk of discoloration.[5][6]

e Proper Curing Technique: For dental professionals, ensuring a complete and non-porous
cure is essential. The use of a pressure pot is recommended for New Truliner.[1]

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Yellowing of the Reline

Oxidation of residual
monomer; Absorption of

colored liquids.

Ensure proper powder-to-liquid
ratio during mixing. Use a
pressure pot for curing to
minimize porosity. Advise
patient on proper cleaning and
to avoid prolonged contact with

staining beverages.

Dark Spots or Stains

Surface porosity trapping food
and drink particles.

Polish the reline surface to a
smooth finish. Reinforce
patient education on daily

cleaning protocols.

Overall Darkening

General absorption of stains

from diet and smoking.

Evaluate patient's dietary and
smoking habits. While
complete reversal may not be
possible, professional cleaning
may help. For future relines,
emphasize the importance of

preventative care.

Pinkish or Reddish Tinge

Staining from colored
mouthwashes or certain foods

(e.g., beets, berries).

Advise patient to switch to a
non-colored mouthwash.
Reinforce the importance of
rinsing dentures after

consuming staining foods.

Experimental Protocols

Color Stability Testing of Truliner Reline Material

This protocol is based on the principles outlined in ISO 7491:2000 and ANSI/ADA Specification
No. 12 for testing the color stability of dental materials.[10][11][12]

1. Objective: To evaluate the color stability of Truliner reline material after immersion in

common staining solutions.
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. Materials:
Truliner reline material (powder and liquid)
Staining solutions: Coffee, tea, red wine, and distilled water (as a control)
Spectrophotometer or colorimeter
Incubator set to 37°C
Molds for specimen preparation (50 mm diameter, 0.5 mm thick)[13]
Polishing equipment
. Methodology:
Specimen Preparation:
1. Mix Truliner powder and liquid according to the manufacturer's instructions.[1][4]

2. Press the mixture into the molds and allow it to cure completely. For New Truliner, use a
pressure pot as recommended.[1]

3. Prepare a total of 40 specimens.
4. Finish and polish all specimens to a smooth, glossy surface.
Baseline Color Measurement:

1. Using a spectrophotometer, measure the initial color of each specimen in the CIELAB
color space (L, a, b* values).

Immersion:
1. Divide the specimens into four groups of ten.
2. Immerse each group in one of the staining solutions (coffee, tea, red wine, distilled water).

3. Place the containers in an incubator at 37°C.
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e Color Measurement Over Time:
1. At intervals of 24 hours, 7 days, and 30 days, remove the specimens from the solutions.
2. Rinse the specimens with distilled water and gently pat them dry.
3. Measure the color of each specimen using the spectrophotometer.

o Data Analysis:

1. Calculate the color change (AE) for each specimen at each time interval using the formula:
AE = [(AL)"2 + (Aa)"2 + (Ab*)"2]"1/2.

2. Statistically analyze the data to determine if there are significant differences in color
change between the different staining solutions and over time.

Data Presentation

Table 1: Hypothetical Color Change (AE) of Truliner After 30 Days of Immersion*

Staining Solution Mean AE* Standard Deviation
Distilled Water 0.8 +0.2
Coffee 4.2 +0.5
Tea 3.8 +04
Red Wine 5.1 +0.6

Note: This table presents hypothetical data for illustrative purposes. Actual results may vary.

Visualizations
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Caption: Factors contributing to Truliner discoloration.
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Caption: Troubleshooting workflow for Truliner discoloration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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